N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-3-carboxamide

• IUPAC Name: N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C15H13NO2S2/c17-15(11-6-8-18-10-11)16-7-5-12-3-4-14(20-12)13-2-1-9-19-13/h1-4,6,8-10H,5,7H2,(H,16,17)
• InChI Key: YZGZACKDLYYDQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(S2)CCNC(=O)C3=COC=C3
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol
• CAS No.: 2640974-43-0

Description

“N-(2-{[2,2’-bithiophene]-5-yl}ethyl)furan-3-carboxamide” is a chemical compound that has been studied in the context of various scientific research. It’s a type of furan carboxamide, a class of compounds that includes well-known fungicides such as carboxine, oxicarboxine, and boscalid. These compounds have been replaced by newer molecules with higher biological activity and broader action spectrum.

Synthesis Analysis

The synthesis of furan/thiophene-2-carboxamide derivatives involves the preparation from acyl chlorides and heterocyclic amine derivatives. The chemical structures of these compounds were confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Chemical Reactions Analysis

Furan carboxamides are known to undergo photodegradation reactions involving singlet oxygen (1O2) and triplet chromophoric dissolved organic matter (3CDOM*). The prediction of triplet-induced reactivity can be complicated by the presence of repair mechanisms.

Scientific Research Applications

N-BTEF has been used in a variety of scientific research applications, including drug design and material synthesis. It has also been used to study the mechanism of action of certain enzymes and proteins. For example, N-BTEF has been used to study the mechanism of action of the enzyme cytochrome P450. Additionally, N-BTEF has been used to study the structure-activity relationships of various proteins and enzymes.

Mechanism of Action

Target of Action

N-(2-{[2,2’-bithiophene]-5-yl}ethyl)furan-3-carboxamide is a furan derivative . Furan derivatives have been found to exhibit a wide range of biological and pharmacological characteristics, and they have been employed as medicines in a number of distinct disease areas . .

Mode of Action

Furan derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects . For instance, some furan derivatives have been found to inhibit the epidemal growth factor receptor (EGFR), leading to potent anticancer activities .

Biochemical Pathways

Furan derivatives are known to interact with a variety of biochemical pathways, leading to a range of downstream effects .

Result of Action

Furan derivatives are known to have a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer effects .

Advantages and Limitations for Lab Experiments

N-BTEF has several advantages for use in lab experiments. It is relatively simple to synthesize, and it is relatively stable and non-toxic. Additionally, it can be used to study the mechanism of action of various enzymes and proteins. However, there are some limitations to using N-BTEF in lab experiments. For example, it is not yet known how N-BTEF interacts with the active site of enzymes and proteins, and it is not yet known what the long-term effects of using N-BTEF in lab experiments are.

Future Directions

The future of N-BTEF research is promising. There are a number of potential future directions that could be explored. For example, further research could be done on the mechanism of action of N-BTEF and how it interacts with the active site of enzymes and proteins. Additionally, further research could be done on the biochemical and physiological effects of N-BTEF, as well as its potential applications in drug design and material synthesis. Finally, further research could be done on the long-term effects of using N-BTEF in lab experiments.

Synthesis Methods

N-BTEF can be synthesized in a variety of ways, depending on the desired purity and quantity. The most common method is to synthesize it from bithiophene and ethyl furan-3-carboxamide. This method involves the reaction of bithiophene with ethyl furan-3-carboxamide in the presence of an acid catalyst, such as trifluoroacetic acid, to yield N-BTEF. This method is relatively simple and can be scaled up for large-scale production.